Cas no 120937-44-2 (DI-TERT-BUTYLCYCLOPENTADIENE)

DI-TERT-BUTYLCYCLOPENTADIENE is a substituted cyclopentadiene derivative featuring two tert-butyl groups, which enhance its steric and electronic properties. This compound is primarily utilized as a ligand precursor in organometallic chemistry and catalysis, where its bulky substituents promote stability and selectivity in metal complexes. Its high thermal stability and electron-donating characteristics make it valuable in the synthesis of specialized catalysts and polymers. Additionally, the tert-butyl groups improve solubility in organic solvents, facilitating handling in synthetic applications. The compound is particularly useful in the development of metallocene-based systems and as a building block for advanced materials research.

DI-TERT-BUTYLCYCLOPENTADIENE structure

Product Name:DI-TERT-BUTYLCYCLOPENTADIENE

CAS No:120937-44-2

MF:C₁₃H₂₂

MW:178.313784122467

MDL:MFCD00674508

CID:133257

PubChem ID:57649256

Update Time:2025-06-07

DI-TERT-BUTYLCYCLOPENTADIENE Chemical and Physical Properties

Names and Identifiers

- DI-TERT-BUTYLCYCLOPENTADIENE
- di-tert-butylcyclopentadiene, mixture of isomers
- 2,5-Bis(2-methyl-2-propanyl)-1,3-cyclopentadiene
- 2,5-di-tert-butylcyclopenta-1,3-diene
- 2,5-Di-tert-butyl-1,3-cyclopentadiene
- 120937-44-2
- J-004415
- 2,5-ditert-butylcyclopenta-1,3-diene
- Di-tert-butyl-1,3-cyclopentadiene
- 114987-03-0
- DTXSID70394029
- MDL： MFCD00674508
- Inchi： 1S/C13H22/c1-12(2,3)10-7-8-11(9-10)13(4,5)6/h7-10H,1-6H3
- InChI Key： RADVPPBTEASJRZ-UHFFFAOYSA-N
- SMILES： C(C)(C)(C)C1C=CC(=C1)C(C)(C)C

Computed Properties

Exact Mass: 178.17226
Monoisotopic Mass: 178.172150702g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.836 g/mL at 20 °C(lit.)
Boiling Point: 216.4°C at 760 mmHg
Flash Point: Degrees Fahrenheit:48.2°F
Degrees Celsius:9°C
Refractive Index: n20/D 1.467
PSA: 0
LogP: 4.19100

DI-TERT-BUTYLCYCLOPENTADIENE Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H315-H319-H335
Warning Statement： P210-P261-P305+P351+P338
Hazardous Material transportation number：UN 3295BE 3 / PGII
WGK Germany：3
Hazard Category Code： 11-36/37/38
Safety Instruction： 16-26-36
FLUKA BRAND F CODES：10
Hazardous Material Identification：
Storage Condition：2-8°C

DI-TERT-BUTYLCYCLOPENTADIENE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	34655-5ML-F	DI-TERT-BUTYLCYCLOPENTADIENE	120937-44-2	mixture of isomers, ≥95.0% (GC)	5ML	2744.68	2021-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-227760-5 ml	Di-tert-butylcyclopentadiene,	120937-44-2		5 ml	￥2256.00	2023-09-05